N~1~-cyclohexyl-N~2~-(2,4-dimethylphenyl)-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-2,4-dimethylanilino]-N-cyclohexylacetamide
• InChI: InChI=1S/C22H28N2O3S/c1-17-13-14-21(18(2)15-17)24(28(26,27)20-11-7-4-8-12-20)16-22(25)23-19-9-5-3-6-10-19/h4,7-8,11-15,19H,3,5-6,9-10,16H2,1-2H3,(H,23,25)
• InChI Key: NZAAQJUXPODAQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N(CC(=O)NC2CCCCC2)S(=O)(=O)C3=CC=CC=C3)C
• Molecular Formula: C22H28N2O3S
• Molecular Weight: 400.5 g/mol

Description

N~1~-cyclohexyl-N~2~-(2,4-dimethylphenyl)-N~2~-(phenylsulfonyl)glycinamide, also known as CGP-7930, is a potent and selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). This receptor is widely distributed in the central nervous system and has been implicated in several neurological and psychiatric disorders, including anxiety, depression, schizophrenia, and addiction. The development of mGluR5 antagonists like CGP-7930 has therefore been a focus of intense research in recent years.

Mechanism of Action

N~1~-cyclohexyl-N~2~-(2,4-dimethylphenyl)-N~2~-(phenylsulfonyl)glycinamide acts as a competitive antagonist of the mGluR5 receptor, blocking its activation by glutamate. This leads to a reduction in the downstream signaling pathways that are involved in the regulation of synaptic plasticity, neurotransmitter release, and neuronal excitability. The precise mechanisms by which mGluR5 antagonists like this compound exert their therapeutic effects are still being investigated, but it is thought that they may modulate the activity of other neurotransmitter systems, such as the dopamine and opioid systems.
Biochemical and physiological effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to reduce anxiety-like behavior in the elevated plus maze and light-dark box tests, and to enhance social interaction in the social interaction test. It has also been shown to reduce immobility time in the forced swim test and tail suspension test, indicating antidepressant-like effects. In animal models of schizophrenia, this compound has been shown to reduce hyperactivity and improve cognitive function. In animal models of addiction, this compound has been shown to reduce drug-seeking behavior and relapse.

Advantages and Limitations for Lab Experiments

One advantage of using N~1~-cyclohexyl-N~2~-(2,4-dimethylphenyl)-N~2~-(phenylsulfonyl)glycinamide in laboratory experiments is its high selectivity for the mGluR5 receptor, which reduces the potential for off-target effects. Another advantage is its potency, which allows for the use of lower doses and reduces the potential for toxicity. However, one limitation is that this compound has poor solubility in water, which can make it difficult to administer in vivo. It also has a relatively short half-life, which may require frequent dosing in some experiments.

Future Directions

There are several potential future directions for research on N~1~-cyclohexyl-N~2~-(2,4-dimethylphenyl)-N~2~-(phenylsulfonyl)glycinamide and other mGluR5 antagonists. One area of interest is the development of more selective and potent compounds that can be used to further elucidate the role of the mGluR5 receptor in neurological and psychiatric disorders. Another area of interest is the investigation of the potential use of mGluR5 antagonists in combination with other drugs, such as antidepressants or antipsychotics, to enhance their therapeutic effects. Finally, there is interest in the development of mGluR5 antagonists that have improved pharmacokinetic properties, such as increased solubility and longer half-life, to improve their potential for clinical use.

Scientific Research Applications

N~1~-cyclohexyl-N~2~-(2,4-dimethylphenyl)-N~2~-(phenylsulfonyl)glycinamide has been extensively studied in vitro and in vivo for its potential therapeutic applications. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models, suggesting its potential use in the treatment of anxiety disorders, depression, and schizophrenia. It has also been shown to reduce drug-seeking behavior in animal models of addiction, indicating its potential use in the treatment of substance abuse disorders.